2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2-[[2-(methanesulfonamido)benzoyl]amino]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C23H23N3O4S/c1-31(29,30)26-21-14-8-6-12-19(21)23(28)25-20-13-7-5-11-18(20)22(27)24-16-15-17-9-3-2-4-10-17/h2-14,26H,15-16H2,1H3,(H,24,27)(H,25,28)
• InChI Key: YPTZMKAFLWTKSC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide, also known as MSAB, is a novel small molecule inhibitor that has shown promising results in various scientific research studies. This molecule is a potent and selective inhibitor of protein arginine methyltransferase 5 (PRMT5), an enzyme that plays a crucial role in regulating gene expression and cellular processes.

Mechanism of Action

2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide selectively inhibits PRMT5, an enzyme that catalyzes the methylation of arginine residues on histones and other proteins. This methylation plays a critical role in regulating gene expression and cellular processes. By inhibiting PRMT5, this compound leads to the suppression of oncogenic pathways and the activation of tumor-suppressive pathways. Moreover, this compound has been shown to modulate the immune response by regulating the differentiation and function of T cells. The inhibition of PRMT5 by this compound also leads to the inhibition of viral replication by disrupting the methylation of viral proteins.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various scientific research studies. In cancer cells, this compound leads to the suppression of oncogenic pathways, such as the Wnt/β-catenin pathway, and the activation of tumor-suppressive pathways, such as the p53 pathway. In addition, this compound has been shown to modulate the immune response by regulating the differentiation and function of T cells. Moreover, this compound has been demonstrated to inhibit the replication of several viruses, including HIV, influenza, and herpes simplex virus, making it a potential antiviral agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide is its selectivity for PRMT5, which makes it a potent and specific inhibitor of this enzyme. Moreover, this compound has been shown to have good pharmacokinetic properties, such as high solubility and stability. However, one of the main limitations of this compound is its low oral bioavailability, which limits its application in vivo. Moreover, this compound has been shown to have cytotoxic effects at high concentrations, which may limit its therapeutic application.

Future Directions

There are several future directions for the research and development of 2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide. One of the main directions is the optimization of its pharmacokinetic properties, such as improving its oral bioavailability and reducing its toxicity. Moreover, the combination of this compound with other therapeutic agents, such as chemotherapy or immunotherapy, may enhance its efficacy and reduce its side effects. Furthermore, the identification of biomarkers that predict the response to this compound may improve patient selection and treatment outcomes. Finally, the development of this compound derivatives with improved selectivity and potency may expand its therapeutic application.

Synthesis Methods

The synthesis of 2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide involves a series of chemical reactions starting from commercially available starting materials. The detailed synthesis route is beyond the scope of this paper, but it has been described in several research articles. The final product is obtained as a white solid with high purity and yield.

Scientific Research Applications

2-[(methylsulfonyl)amino]-N-(2-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and viral infections. The inhibition of PRMT5 by this compound leads to the suppression of oncogenic pathways and the activation of tumor-suppressive pathways, making it a promising candidate for cancer therapy. In addition, this compound has been shown to modulate the immune response by regulating the differentiation and function of T cells, making it a potential therapeutic agent for autoimmune disorders. Moreover, this compound has been demonstrated to inhibit the replication of several viruses, including HIV, influenza, and herpes simplex virus, making it a potential antiviral agent.